5,7-dimethyl-1H-pyrazolo[3,4-c]pyridine

• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: 5,7-dimethyl-1H-pyrazolo[3,4-c]pyridine
• InChI: InChI=1S/C8H9N3/c1-5-3-7-4-9-11-8(7)6(2)10-5/h3-4H,1-2H3,(H,9,11)
• InChI Key: MAZKAFQKGKRFDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=N1)C)NN=C2

Description

5,7-dimethyl-1H-pyrazolo[3,4-c]pyridine is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a vigorously stirred solution of 7-bromo-5-methyl-1H-pyrazolo[3,4-c]pyridine (3.65 g, 14.6 mmol) and Pd(PPh3)4 (845 mg, 0.73 mmol) in THF (65 mL) was added trimethylaluminum (14.6 mL, 29.3 mmol; 2 M sol. in toluene) under argon. The reaction mixture was stirred at 65° C. for 60 h, and then was cooled to RT and poured into a sat. aq. NH4Cl solution. The resulting suspension was filtered, the solid was washed with water and discarded. The filtrate and the combined washings were extracted with EtOAc (3×). The combined organics were washed with brine, then dried (Phase separator) and concentrated under reduced pressure to give 5,7-dimethyl-1H-pyrazolo[3,4-c]pyridine as a solid. MS (LC-MS): 148 [M+H]+, tR (HPLC conditions k): 0.50 min.